Cas no 617707-42-3 (Dibenzofuran, 1,3,9-tribromo-)

• Product Name: Dibenzofuran, 1,3,9-tribromo-
• CAS No: 617707-42-3
• MF: C₁₂H₅Br₃O
• MW: 404.879501104355
• CID: 466804
• PubChem ID: 526287
• Update Time: 2025-04-19

Dibenzofuran, 1,3,9-tribromo- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 1,3,9-tribromo-
• 1,3,9-tribromodibenzofuran
• DTXSID00335642
• 1,3,9-Tribromodibenzo[b,d]furan
• JEOGXAUSKOAEOJ-UHFFFAOYSA-N
• 617707-42-3
• 1,3,9-tribromo-dibenzofuran

• Inchi： 1S/C12H5Br3O/c13-6-4-8(15)12-10(5-6)16-9-3-1-2-7(14)11(9)12/h1-5H
• InChI Key： JEOGXAUSKOAEOJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C1C(=CC=CC=1O2)Br)Br

Computed Properties

• Exact Mass: 401.78895
• Monoisotopic Mass: 401.78905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14